Cas no 1592700-11-2 (2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide)

2-Methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide is a specialized amide compound featuring a unique structural combination of a branched pentanamide backbone and a 2-methylpyrrolidinylmethyl substituent. This configuration imparts distinct steric and electronic properties, making it valuable for applications in medicinal chemistry and drug development, particularly as a potential intermediate for bioactive molecules. The compound’s rigid pyrrolidine ring enhances conformational stability, while the methyl groups contribute to lipophilicity, potentially improving membrane permeability. Its well-defined synthetic pathway allows for high purity and scalability, supporting research in targeted therapeutic design. The molecule’s modular structure also offers versatility for further functionalization, enabling exploration of structure-activity relationships in pharmacological studies.
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide structure
1592700-11-2 structure
Product Name:2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
CAS No:1592700-11-2
MF:C12H24N2O
MW:212.331763267517
CID:6411527
PubChem ID:114761869
Update Time:2025-06-13

2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
    • 1592700-11-2
    • EN300-763588
    • Inchi: 1S/C12H24N2O/c1-4-6-10(2)11(15)13-9-12(3)7-5-8-14-12/h10,14H,4-9H2,1-3H3,(H,13,15)
    • InChI Key: KGIZCYDWOASNKJ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CCC)NCC1(C)CCCN1

Computed Properties

  • Exact Mass: 212.188863393g/mol
  • Monoisotopic Mass: 212.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.1Ų

2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-763588-0.05g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
0.05g
$707.0 2025-02-24
Enamine
EN300-763588-0.1g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
0.1g
$741.0 2025-02-24
Enamine
EN300-763588-0.25g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
0.25g
$774.0 2025-02-24
Enamine
EN300-763588-0.5g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
0.5g
$809.0 2025-02-24
Enamine
EN300-763588-1.0g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
1.0g
$842.0 2025-02-24
Enamine
EN300-763588-2.5g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
2.5g
$1650.0 2025-02-24
Enamine
EN300-763588-5.0g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
5.0g
$2443.0 2025-02-24
Enamine
EN300-763588-10.0g
2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide
1592700-11-2 95.0%
10.0g
$3622.0 2025-02-24

Additional information on 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide

Comprehensive Overview of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide (CAS No. 1592700-11-2)

2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide, with the CAS number 1592700-11-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amide and pyrrolidine functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide includes a pentanamide backbone substituted with a 2-methylpyrrolidin-2-yl moiety. This configuration is critical for its interactions with enzymes or receptors, making it a candidate for further investigation in neurological and metabolic disorders. Recent studies have explored its potential as a modulator of G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like chronic pain and inflammation.

In the context of drug design, the compound’s lipophilicity and hydrogen-bonding capacity are key factors influencing its pharmacokinetic profile. These properties align with current trends in AI-driven drug discovery, where computational models predict compound efficacy before lab synthesis. Searches for "amide-based drug candidates 2024" or "pyrrolidine derivatives in medicine" reflect growing interest in such molecules, underscoring the relevance of CAS 1592700-11-2 in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide involves multi-step organic reactions, including amide coupling and reductive amination. Optimizing these processes is a focus area for industrial chemists, as evidenced by frequent queries like "efficient amide synthesis techniques." The compound’s stability under various pH conditions also makes it a subject of formulation science, particularly for oral delivery systems.

Environmental and safety assessments of CAS 1592700-11-2 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, aligning with broader workplace safety trends. Discussions on "green chemistry alternatives" often highlight the need for sustainable synthesis routes for such intermediates, further driving innovation in this field.

In summary, 2-methyl-N-[(2-methylpyrrolidin-2-yl)methyl]pentanamide represents a promising scaffold in medicinal chemistry. Its structural versatility and potential therapeutic applications position it at the intersection of high-throughput screening and precision medicine. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, resonating with global searches for "next-generation small molecule therapeutics."

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd